N-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylphenyl]-2-(trifluoromethyl)benzamide
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Description
N-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylphenyl]-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C20H11ClF6N2OS and its molecular weight is 476.82. The purity is usually 95%.
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Scientific Research Applications
Chemical Structure and Properties
The compound's chemical structure has been examined for its properties, particularly in the context of fungicides. For instance, in the study by (Jeon, Kim, Lee, & Kim, 2013), the asymmetric unit of a related compound, the fungicide fluazinam, was analyzed, revealing interactions and bonds that form a three-dimensional network.
Potassium Channel Openers in Epilepsy Treatment
Compounds related to N-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylphenyl]-2-(trifluoromethyl)benzamide have been identified as potassium channel openers. These have been found to be active in animal models of epilepsy and pain, as detailed in (Amato et al., 2011). These findings are crucial for understanding the potential therapeutic applications of similar compounds in neurological disorders.
Antimycobacterial Activity
Research into N-pyridinylbenzamides, a class closely related to the query compound, has shown promising antimycobacterial activity. A study by (Nawrot et al., 2020) found that certain compounds within this class demonstrated significant inhibitory effects against Mycobacterium tuberculosis, indicating potential for treating tuberculosis and related infections.
Metabolic Pathways in Drug Development
In the context of drug metabolism and disposition, related compounds have been studied for their metabolic pathways in animals. For instance, (Yue et al., 2011) investigated the metabolic fate of a small-molecule inhibitor, highlighting the complexity and importance of understanding metabolism in drug development.
Material Science Applications
In material science, related compounds have been utilized in the synthesis of polymers. Research such as (Shockravi, Abouzari‐Lotf, Javadi, & Atabaki, 2009) demonstrates the synthesis of novel polymers using derivatives of similar compounds, indicating potential applications in various industrial and technological fields.
properties
IUPAC Name |
N-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylphenyl]-2-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H11ClF6N2OS/c21-14-9-11(19(22,23)24)10-28-18(14)31-16-8-4-3-7-15(16)29-17(30)12-5-1-2-6-13(12)20(25,26)27/h1-10H,(H,29,30) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSLSVHBSWVGNQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC=CC=C2SC3=C(C=C(C=N3)C(F)(F)F)Cl)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H11ClF6N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.